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Introduction

Octaaminocryptand 1 is a synthetic macrocyclic compound belonging to the class of
aminocryptands. These molecules are characterized by a three-dimensional cage-like structure
composed of nitrogen and carbon atoms, capable of encapsulating various ions and small
molecules. The unique architecture of octaaminocryptand 1, featuring aromatic spacers,
imparts specific binding properties and has led to its investigation as a potential therapeutic
agent, notably as a neurotoxin inhibitor. This technical guide provides a comprehensive
overview of the chemical structure and known properties of octaaminocryptand 1, alongside
generalized experimental approaches and a plausible inhibitory mechanism.

Chemical Structure and Identification

Octaaminocryptand 1, systematically named 1,4,12,15,18,26,31,39-
octazapentacyclo[13.13.13.16,10,120 24 133 37]tetratetraconta-
6(44),7,9,20,22,24(43),33(42),34,36-nonaene, is a complex macrobicyclic ligand.[1] Its
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structure is based on two tren (tris(2-aminoethyl)amine) units linked by three m-xylyl spacer
groups. The chemical structure and key identifiers are summarized below.

Table 1: Chemical Identification of Octaaminocryptand 1

Identifier Value

Molecular Formula CseHsaNs[1]

1,4,12,15,18,26,31,39-

octazapentacyclo[13.13.13.16,10,120 24 133 37]tetr
IUPAC Name

atetraconta-
6(44),7,9,20,22,24(43),33(42),34,36-nonaene[ 1]
CAS Number 135469-17-9[1]
PubChem CID 6394273[1]

INChl=1S/C36H54N8/c1-4-31-22-32(5-1)26-38-
11-17-44-19-13-40-28-34-7-2-6-33(23-34)27-39-

InChl 12-18-43(16-10-37-25-31)20-14-41-29-35-8-3-9-
36(24-35)30-42-15-21-44/h1-9,22-24,37-
42H,10-21,25-30H2

InChlKey FOQRVANUKVUBLEF-UHFFFAOYSA-N

C1CN2CCNCC3=CC(=CC=C3)CNCCN(CCNC
Canonical SMILES C4=CC=CC(=C4)CN1)CCNCC5=CC=CC(=C5)
CNCC2

Physicochemical and Spectroscopic Properties

The physicochemical properties of octaaminocryptand 1 have been characterized, although
detailed experimental data such as melting point, boiling point, and specific solubility values are
not readily available in the public domain. The table below summarizes the computed and
available experimental data.

Table 2: Physicochemical Properties of Octaaminocryptand 1
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Property Value Source
Molecular Weight 598.9 g/mol PubChem
Exact Mass 598.44714376 Da PubChem
Topological Polar Surface Area  78.7 A2 PubChem
XLogP3-AA (Computed) 1.1 PubChem
Hydrogen Bond Donor Count 6 PubChem
Hydrogen Bond Acceptor

Count 8 PubChem
Crystal Structure CCDC Number: 142450 PubChem

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of octaaminocryptand
1 are primarily found within specialized scientific literature. The following represents a
generalized workflow for the synthesis and analysis of such a macrobicyclic amine.

General Synthesis Workflow

The synthesis of octaaminocryptands with xylyl spacers typically involves a multi-step process
culminating in the formation of the macrobicyclic structure.
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Preparation of Precursors

Tris(2-aminoethyl)amine (tren) m-Xylyl dichloride

Cyclization Reaction

High-dilution condensation of tren and m-xylyl dichlorid

2
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Column Chromatography

\

Recrystallization

Characterization

A \

NMR Spectroscopy (*H, '3C) Mass Spectrometry (e.g., ESI-MS) X-ray Crystallography
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Caption: Generalized workflow for the synthesis and characterization of octaaminocryptand 1.

Protonation and Metal lon Complexation Studies

The binding properties of octaaminocryptands are typically investigated through potentiometric
titrations to determine protonation constants and stability constants with various metal ions.
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Prepare aqueous solution of Octaaminocryptand 1

y

Titrate with a standardized acid (e.g., HCI) Titrate ligand solution in the presence of a metal salt (e.g., Cu(ClOa4)2)

y

y y

Monitor pH changes

" L
Calculate protonation constants (log K) using software (e.g., SUPERQUAD) Calculate stability constants (log 8)
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Caption: Experimental workflow for determining protonation and metal ion stability constants.

Biological Activity and Potential Mechanism of
Action

Octaaminocryptand 1 has been identified as a neurotoxin inhibitor, although the specific
molecular mechanism has not been extensively detailed in publicly available literature. Based
on the general understanding of neurotoxin inhibition, a plausible mechanism involves the
sequestration or interaction with key components of the neurotoxin or its target.

Botulinum neurotoxins (BoNTSs), for instance, act by cleaving SNARE proteins, which are
essential for the fusion of synaptic vesicles with the presynaptic membrane, thereby inhibiting
acetylcholine release. An inhibitor like octaaminocryptand 1 could potentially interfere with
this process at several stages.
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Caption: Plausible inhibitory mechanisms of Octaaminocryptand 1 on Botulinum Neurotoxin
action.

This proposed mechanism is a generalized representation. The actual mode of action of
octaaminocryptand 1 may involve more specific interactions with the neurotoxin's active site
or allosteric modulation, and would require further dedicated biological studies to elucidate.

Conclusion

Octaaminocryptand 1 is a well-defined chemical entity with a complex and intriguing three-
dimensional structure. While its fundamental chemical properties are established, a
comprehensive understanding of its quantitative properties, detailed synthetic methodologies,
and, most importantly, its precise biological mechanism of action as a neurotoxin inhibitor
requires further investigation. The information presented in this guide serves as a foundational
resource for researchers and professionals in the fields of medicinal chemistry and drug
development, highlighting the potential of this class of compounds for therapeutic applications.
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Further exploration of the scientific literature, particularly the full-text of cited articles, is
recommended for deeper insights into the experimental details and data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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